Cas no 68160-93-0 ( )

• Product Name: &nbsp
• CAS No: 68160-93-0
• MF: C₇H₆O₄
• MW: 154.120142459869
• CID: 969319
• PubChem ID: 281958
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 6-oxopyran-2-carboxylate
• 6-carbomethoxy-1,2-pyrone
• 6-carbomethoxy-2-pyrone
• 6-Oxo-6H-pyran-2-carbonsaeure-methylester
• 6-oxo-6H-pyran-2-carboxylic acid methyl ester
• methyl 2-oxo-2h-pyran-6-carboxylate
• methyl 2-pyrone-6-carboxylate
• 68160-93-0
• DTXSID70300120
• NSC134983
• NSC-134983
• DS-001630
•  

• Inchi： 1S/C7H6O4/c1-10-7(9)5-3-2-4-6(8)11-5/h2-4H,1H3
• InChI Key： DXPRWQHGCIFHHO-UHFFFAOYSA-N
• SMILES： O1C(C=CC=C1C(=O)OC)=O

Computed Properties

• Exact Mass: 154.02700
• Monoisotopic Mass: 154.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 56.51000
• LogP: 0.42640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives